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Compound of Interest

Compound Name: Dimethyl 3-bromophthalate

CAS No.: 58749-33-0

Cat. No.: B1395887 Get Quote

Dimethyl 3-bromophthalate (CAS No. 58749-33-0) is a substituted aromatic dicarboxylate

ester that serves as a valuable intermediate in various fields of organic synthesis.[1] Its utility

extends to the development of pharmaceuticals, agrochemicals, and functional materials such

as fluorescent dyes and specialty polymers.[1] For the medicinal chemist or process

development scientist, a thorough understanding of the fundamental physical properties of

such an intermediate is not merely academic; it is a cornerstone of rational process design,

purification strategy, and quality control.

The melting and boiling points are critical first-line indicators of a compound's identity and

purity. These thermal transition points are exquisitely sensitive to impurities, which typically

depress the melting point and broaden its range.[2] In the context of drug development, where

stringent purity thresholds are mandated, precise and reliable determination of these properties

is non-negotiable. This guide provides a detailed examination of the melting and boiling points

of Dimethyl 3-bromophthalate, grounded in established literature values and supplemented

with robust, field-proven experimental protocols for their verification.

Core Physical Properties of Dimethyl 3-
bromophthalate
A summary of the key physical properties for Dimethyl 3-bromophthalate provides a

foundational dataset for laboratory and process scale-up considerations.
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Physical Property Value Source

Molecular Formula C₁₀H₉BrO₄ [1][3]

Molecular Weight 273.08 g/mol [1]

Melting Point 81-82 °C [1][3]

Boiling Point 287 °C (Predicted) [1][3]

Density 1.505 g/cm³ (Predicted) [1][3]

Section 1: Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a very narrow temperature

range. The sharpness of the melting point range (typically 0.5-1.0°C for a pure compound) is a

reliable indicator of purity. The presence of even minor soluble impurities disrupts the crystal

lattice, requiring less energy to break the intermolecular forces, which results in a lower and

broader melting range.[2]

Literature Value
The established melting point for Dimethyl 3-bromophthalate is 81-82 °C.[1][3] This value

serves as the benchmark against which experimentally determined values are compared to

assess the purity of a synthesized sample.

Experimental Protocol: Capillary Melting Point
Determination
The capillary method is the most common and reliable technique for determining the melting

point of a solid organic compound. It involves heating a small sample packed into a capillary

tube within a calibrated apparatus that allows for precise temperature control and observation.

Methodology Rationale: This protocol is designed to ensure thermal equilibrium between the

sample, the heating block, and the thermometer, which is critical for accuracy. The choice of a

slow heating rate near the melting point is the most crucial parameter for preventing thermal
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lag, where the thermometer reading would be lower than the actual temperature of the sample.

[4][5]

Step-by-Step Protocol:

Sample Preparation:

Place a small amount (10-20 mg) of dry Dimethyl 3-bromophthalate onto a clean, dry

watch glass or piece of weighing paper.

Crush the sample into a fine powder using a spatula. This ensures uniform packing and

efficient heat transfer within the sample.

Take a capillary tube (sealed at one end) and press the open end into the powder multiple

times to collect a small amount of the sample.

Invert the tube and gently tap it on a hard surface to pack the powder into the sealed end.

The final packed sample height should be approximately 2-3 mm. An excessive sample

amount will lead to a broader apparent melting range due to uneven heat transfer.

Apparatus Setup:

Insert the packed capillary tube into the sample holder of a melting point apparatus (e.g., a

Mel-Temp or Thiele tube setup).

Ensure the thermometer or temperature probe is correctly positioned to accurately

measure the temperature of the heating block or bath surrounding the capillary.

Determination:

Rapid Initial Heating: Set the apparatus to heat at a medium-to-fast rate (e.g., 10-15 °C

per minute) to quickly approach the expected melting point. This initial rapid determination

helps to establish an approximate melting temperature, saving time.

Slow Final Heating: Once the temperature is within 15-20 °C of the expected melting point

(81 °C), reduce the heating rate significantly to 1-2 °C per minute.[4] This slow rate is

critical for an accurate reading.
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Record T₁: Observe the sample closely. Record the temperature (T₁) at which the first

droplet of liquid becomes visible within the solid matrix.[4]

Record T₂: Continue heating at the slow rate. Record the temperature (T₂) at which the

entire sample has completely liquefied and turned into a clear, transparent liquid.[4]

The experimental melting point is reported as the range T₁ - T₂.

Validation and Repetition:

Allow the apparatus to cool sufficiently.

A new capillary tube with a fresh sample must be used for each subsequent determination,

as the melted compound may have undergone decomposition or polymorphic changes.[6]

Perform at least two additional measurements to ensure reproducibility.

Workflow Visualization
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Sample Preparation

Measurement

Analysis & Validation

Crush Sample to Fine Powder

Pack 2-3 mm in Capillary Tube

Ensures uniform heating

Insert Capillary into Apparatus

Rapid Heat to ~65°C

Slow Heat (1-2°C/min)

Observe & Record T1
(First liquid drop)

Observe & Record T2
(Completely liquid)

Report Melting Range (T1 - T2)

Compare to Literature (81-82°C)

Purity Assessment

Repeat with Fresh Sample

Confirm Reproducibility
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Apparatus Assembly

Measurement Cycle

Analysis & Reporting

Add 0.5 mL Sample to Fusion Tube

Insert Inverted Capillary
(Open-end down)

Attach to Thermometer

Immerse in Heating Bath

Heat Bath Gently

Observe Rapid Bubble Stream
(Indicates boiling)

Vapor pressure > Atm. pressure

Remove Heat Source

Observe & Record Temperature
when liquid enters capillary

Vapor pressure = Atm. pressure

Recorded Temperature is Boiling Point

Record Atmospheric Pressure

Contextualize Data

Compare to Literature (287°C)

Identity Confirmation

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.
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Conclusion
The melting point (81-82 °C) and boiling point (287 °C) of Dimethyl 3-bromophthalate are

fundamental physical constants that are indispensable for its identification, purification, and

quality assessment in a research and development setting. The experimental protocols detailed

in this guide provide a robust framework for the empirical validation of these properties.

Adherence to procedural details, particularly the control of heating rates and the use of fresh

samples for repeat measurements, is paramount for obtaining data that is both accurate and

reproducible. This foundational knowledge empowers scientists to handle and utilize this key

synthetic intermediate with confidence and precision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A_Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jove.com/v/10193/boiling-points-procedure
https://www.coursehero.com/file/71781216/Experiment-1pdf/
https://www.sserc.org.uk/subject-areas/chemistry/higher/unit-1-chemical-changes-and-structure/the-determination-of-a-melting-point-and-the-effect-of-impurities/
https://www.benchchem.com/product/b1395887?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/phthalic-acid-derivatives/177380-dimethyl-3-bromophthalate.html
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.echemi.com/produce/pr23112321450-dimethyl-3-bromophthalate.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b1395887#physical-properties-of-dimethyl-3-bromophthalate-melting-point-boiling-point
https://www.benchchem.com/product/b1395887#physical-properties-of-dimethyl-3-bromophthalate-melting-point-boiling-point
https://www.benchchem.com/product/b1395887#physical-properties-of-dimethyl-3-bromophthalate-melting-point-boiling-point
https://www.benchchem.com/product/b1395887#physical-properties-of-dimethyl-3-bromophthalate-melting-point-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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